Pyrithiobac-sodium
Pyrithiobac-sodium
Pyrithiobac-sodium is an organic molecular entity.
Brand Name:
Vulcanchem
CAS No.:
123343-16-8
VCID:
VC0054995
InChI:
InChI=1S/C13H11ClN2O4S.Na/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18;/h3-6H,1-2H3,(H,17,18);/q;+1/p-1
SMILES:
COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)[O-])OC.[Na+]
Molecular Formula:
C13H10ClN2NaO4S
Molecular Weight:
348.74 g/mol
Pyrithiobac-sodium
CAS No.: 123343-16-8
Main Products
VCID: VC0054995
Molecular Formula: C13H10ClN2NaO4S
Molecular Weight: 348.74 g/mol
| CAS No. | 123343-16-8 |
|---|---|
| Product Name | Pyrithiobac-sodium |
| Molecular Formula | C13H10ClN2NaO4S |
| Molecular Weight | 348.74 g/mol |
| IUPAC Name | sodium;2-chloro-6-(4,6-dimethoxypyrimidin-2-yl)sulfanylbenzoate |
| Standard InChI | InChI=1S/C13H11ClN2O4S.Na/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18;/h3-6H,1-2H3,(H,17,18);/q;+1/p-1 |
| Standard InChIKey | CNILNQMBAHKMFS-UHFFFAOYSA-M |
| Isomeric SMILES | COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)[O-])OC.[Na+] |
| SMILES | COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)[O-])OC.[Na+] |
| Canonical SMILES | COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)[O-])OC.[Na+] |
| Melting Point | 248.0 °C |
| Description | Pyrithiobac-sodium is an organic molecular entity. |
| Synonyms | pyrithiobac sodium pyrithiobac sodium salt sodium 2-chloro-6-(4,6-dimethoxypyrimidin-2-ylthio)benzoate |
| PubChem Compound | 23682187 |
| Last Modified | Nov 11 2021 |
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